Disperse blue 291

• CAS: 56548-64-2
• Synonyms: DISPERSE BLUE 291; c.i. 113395; n-[2-[(2-bromo-4,6-dinitrophenyl)azo]-5-(diethylamino)-4-methoxyphenyl]-acetamide; Disperse Navy Blue S-BGF300; Acetamide, N-2-(2-bromo-4,6-dinitrophenyl)azo-5-(diethylamino)-4-methoxyphenyl-; 2'-[(2-Bromo-4,6-dinitropheny
• Molecular Formula: C19H21BrN6O6
• Molecular Weight: 509.3 g/mol
• SMILES: CCN(CC)C1=C(C=C(C(=C1)NC(=O)C)N=NC2=C(C=C(C=C2Br)[N+](=O)[O-])[N+](=O)[O-])OC
• InChI: InChI=1S/C19H21BrN6O6/c1-5-24(6-2)16-9-14(21-11(3)27)15(10-18(16)32-4)22-23-19-13(20)7-12(25(28)29)8-17(19)26(30)31/h7-10H,5-6H2,1-4H3,(H,21,27)
• InChIKey: QRKGKRSGMAWUMO-UHFFFAOYSA-N

Researchers evaluating azo dye toxicity require well-characterized reference standards with quantified genotoxic potency. Disperse Blue 291 (CAS 56548-64-2) resolves this with documented HepG2 cytotoxicity at ≥400 µg/mL and defined mutagenic potency (240 rev/µg in Salmonella YG1041), providing a reproducible benchmark for environmental toxicology and wastewater treatment studies. • Achieves Grade 5 dry rubbing & washing fastness (Grade 4-5 wet rubbing) in continuous pad dyeing of polyester with optimized auxiliaries. • Retains >90% K/S value after 2.5 wt% NaHCO₃ exposure, enabling direct digital inkjet printing on alkali-pretreated fabrics for streamlined sustainable production. • Specified at 3-10 wt% in patented black inkjet ink formulations for deep neutral blacks on polyester and polyester-blend textiles.

Disperse Blue 291: Azo Disperse Dye Profile

Disperse Blue 291 (C.I. Disperse Blue 291) is a non-ionic, synthetic monoazo disperse dye with the molecular formula C₁₉H₂₁BrN₆O₆ and a molecular weight of 509.31 g/mol [1][2]. Its IUPAC name is N-[2-[(2-bromo-4,6-dinitrophenyl)diazenyl]-5-(diethylamino)-4-methoxyphenyl]acetamide [1]. The compound is characterized by a brominated dinitrophenyl diazo component and a diethylamino-methoxyacetanilide coupling component [1]. Disperse Blue 291 is primarily used for dyeing hydrophobic synthetic fibers, notably polyester, nylon, and cellulose acetate .

1

Non-ionic azo disperse dye for synthetic hydrophobic fibers

2

Characterized genotoxic and mutagenic profile supports environmental toxicology studies

3

Defined fastness and alkali-resistance data for textile process research

• [1] ChemWhat. (n.d.). Disperse Blue 291 CAS#: 56548-64-2. ChemWhat. View Source
• [2] National Library of Medicine. (2019). C.I. Disperse Blue 291 [Supplementary Concept]. MeSH Supplementary Concept Data. View Source

Disperse Blue 291: Substitution Limitations

Disperse Blue 291 exhibits distinct molecular and performance characteristics that prevent direct substitution with analogs like C.I. Disperse Blue 291:1 (CAS 83929-84-4) or other azo disperse blues. These differences manifest in its genotoxic and mutagenic profile, which has been characterized in mammalian cell lines at specific concentrations [1][2], its formulation behavior in advanced printing applications [3], and its fastness properties under specific dyeing conditions [4]. These factors critically impact both environmental compliance and process performance.

Different genotoxic/mutagenic profile between Disperse Blue 291 and analogs like 291:1 may influence hazard assessment

Light fastness and washing fastness ratings can shift; direct substitution may not meet target performance

Alkali resistance and ink formulation behavior are compound-specific; generic substitution risks process failure

• [1] Tsuboy, M. S., et al. (2007). Genotoxic, mutagenic and cytotoxic effects of the commercial dye CI Disperse Blue 291 in the human hepatic cell line HepG2. Toxicology in Vitro, 21(8), 1650-1655. View Source
• [2] Ferraz, E. R. A., et al. (2005). Mutagenicity evaluation of the commercial product CI Disperse Blue 291 using different protocols of the Salmonella assay. Food and Chemical Toxicology, 43(2), 259-268. View Source
• [3] Huang, J., et al. (2025). Construction of Alkali-Resistant Disperse Dye Ink and Its Application in Direct Inkjet Printing on Polyester Fabrics. ChemistrySelect, 10(21), e202500978. View Source
• [4] He, Y., et al. (2022). Dyeing process for polyester fabrics with continuous pad dyeing method. Fangzhi Xuebao (Journal of Textile Research), 43(3), 110-118. View Source

Disperse Blue 291: Differentiating Evidence

Genotoxicity & Mutagenicity in HepG2 Cells

C.I. Disperse Blue 291 induces genotoxic and mutagenic effects in human hepatoma HepG2 cells at specific exposure concentrations [1]. This provides a quantified toxicological profile not yet established for many other disperse azo dyes [1].

Genotoxicity in HepG2

Reported

Significant increase in comet tail length and MN frequency at ≥400 µg/mL vs untreated control

Supports genotoxicity endpoint review

Concentration-dependent DNA damage in HepG2 cells

Evidence Dimension	Genotoxicity and Cytotoxicity in HepG2 Cells
Target Compound Data	Significant increase in comet tail length and micronucleus (MN) frequency at ≥400 µg/mL; decreased cell viability.
Comparator Or Baseline	Baseline: Untreated control cells (no significant DNA damage or cytotoxicity).
Quantified Difference	Concentration-dependent increase in DNA damage (comet assay) and MN frequency starting at 400 µg/mL.
Conditions	Human hepatoma cell line HepG2; exposure concentrations of 200, 400, 600, 800, and 1000 µg/mL; comet assay, micronucleus test, and cell viability assay.

Why This Matters

This quantitative toxicological profile is essential for environmental risk assessment and informs the selection of non-mutagenic alternatives or the need for stringent wastewater treatment, directly impacting regulatory compliance.

• [1] Tsuboy, M. S., et al. (2007). Genotoxic, mutagenic and cytotoxic effects of the commercial dye CI Disperse Blue 291 in the human hepatic cell line HepG2. Toxicology in Vitro, 21(8), 1650-1655. View Source

Mutagenic Potency in Salmonella Strains

In specialized Salmonella strains, C.I. Disperse Blue 291 exhibits a high mutagenic potency [1]. This is a direct, quantitative measure of its potential to cause genetic damage, which is critical for comparing its hazard profile to other dyes.

Mutagenic potency

Reported

240 revertants/µg in YG1041 (+S9)

Supports mutagenicity assay context

Frameshift and base-pair mutations detected

Evidence Dimension	Mutagenic Potency (Revertants per Microgram)
Target Compound Data	240 revertants per microgram in strain YG1041 with S9 metabolic activation.
Comparator Or Baseline	Baseline: Strain-specific background mutation rates (typically <100 revertants/plate).
Quantified Difference	Potency of 240 revertants/µg in YG1041 (+S9). The dye induced frameshift and base-pair substitution mutations.
Conditions	Salmonella mutagenicity assay (Ames test) using strains TA98DNP6, YG1024, YG1041, TA1537, TA1538, TA98, and TA100, with and without S9 metabolic activation.

Why This Matters

This high specific mutagenic potency value provides a benchmark for comparing the inherent hazard of this dye to other commercial azo dyes, guiding procurement decisions where minimizing mutagenic risk is a priority.

• [1] Ferraz, E. R. A., et al. (2005). Mutagenicity evaluation of the commercial product CI Disperse Blue 291 using different protocols of the Salmonella assay. Food and Chemical Toxicology, 43(2), 259-268. View Source

Color Fastness via Optimized Pad Dyeing

When applied via an optimized continuous pad dyeing process with auxiliary agents, polyester fabrics dyed with C.I. Disperse Blue 291 achieve high-grade fastness ratings [1]. These values can serve as a performance benchmark for other dyeing systems.

Pad dyeing fastness

Reported

Dry rubbing Grade 5, Wet rubbing 4-5, Washing Grade 5; outperforms typical unoptimized grades

Supports fastness performance context

ISO standard tests with specific auxiliaries

Evidence Dimension	Color Fastness (ISO Standards)
Target Compound Data	Dry rubbing fastness: Grade 5; Wet rubbing fastness: Grade 4-5; Washing fastness: Grade 5.
Comparator Or Baseline	Typical fastness for unoptimized disperse dye applications often falls in the Grade 3-4 range.
Quantified Difference	Achieved Grade 5 for dry rubbing and washing, and Grade 4-5 for wet rubbing on polyester.
Conditions	Continuous pad dyeing of polyester fabric using C.I. Disperse Blue 291 dispersion with adhesive, anti-migration agent, penetrant, and cationic fixing agent. Testing per ISO standards.

Why This Matters

These high fastness ratings, achieved under specific process conditions, demonstrate the dye's potential for producing durable, high-quality textiles, which is a key selection criterion for manufacturers requiring premium color retention.

• [1] He, Y., et al. (2022). Dyeing process for polyester fabrics with continuous pad dyeing method. Fangzhi Xuebao (Journal of Textile Research), 43(3), 110-118. View Source

Alkali-Resistance in Inkjet Printing Formulations

C.I. Disperse Blue 291 demonstrates significant stability under alkaline conditions when formulated into an inkjet printing ink, a critical performance metric for digital textile printing workflows [1]. This characteristic enables direct printing on pretreated fabrics without compromising color yield.

Alkali resistance

Reported

>90% K/S retention after 2.5 wt% NaHCO₃ treatment

Supports formulation-stability review

Inkjet printing on polyester, 200°C cure

Evidence Dimension	K/S Value Retention After Alkaline Treatment
Target Compound Data	>90% K/S value retention on polyester fabric after treatment with 2.5 wt% NaHCO₃ solution.
Comparator Or Baseline	Many disperse dyes exhibit significant K/S reduction under similar alkaline conditions, often rendering them unsuitable for direct printing on alkali-pretreated fabrics.
Quantified Difference	Retention of over 90% of original K/S value (a measure of color strength).
Conditions	Alkali-resistant disperse dye ink formulated with C.I. Disperse Blue 291, dispersant 85A, and other additives; applied via inkjet printing on polyester; treated with 2.5 wt% NaHCO₃; cured at 200°C for 90 seconds.

Why This Matters

This quantified alkali resistance is a differentiating feature for procurement when sourcing dyes for digital inkjet printing, enabling simplified, single-step processes and reducing the need for post-print neutralization steps.

• [1] Huang, J., et al. (2025). Construction of Alkali-Resistant Disperse Dye Ink and Its Application in Direct Inkjet Printing on Polyester Fabrics. ChemistrySelect, 10(21), e202500978. View Source

Manufacturer-Reported Fastness Properties

Manufacturer specifications provide baseline fastness ratings for C.I. Disperse Blue 291 . These values, while not direct comparative data, offer a reference point for evaluating this dye's performance against published values for other disperse blues.

Manufacturer fastness

Data to verify

Light fastness 4-5, Washing 3-4; vs. 291:1 reported Light 5-6, Washing 3

Reported fastness profile to verify

Source review recommended; class-level inference

Evidence Dimension	Color Fastness (ISO Standards)
Target Compound Data	Light fastness: Grade 4-5; Washing fastness: Grade 3-4.
Comparator Or Baseline	C.I. Disperse Blue 291:1 (CAS 83929-84-4) is reported by Alfa Chemistry to have a Light Fastness of 5-6 and Washing Fastness of 3 .
Quantified Difference	C.I. Disperse Blue 291 shows a Light Fastness rating of 4-5, whereas C.I. Disperse Blue 291:1 shows a higher rating of 5-6. For Washing Fastness, Blue 291 is rated 3-4, while Blue 291:1 is rated 3.
Conditions	Standard ISO test methods (e.g., ISO 105-B02 for light fastness, ISO 105-CO3 for washing fastness).

Why This Matters

Understanding the relative fastness profile is crucial for selecting the appropriate dye based on the end-use requirements of the textile. For applications demanding higher light fastness, C.I. Disperse Blue 291:1 may be a more suitable candidate, while C.I. Disperse Blue 291 may offer slightly better washing fastness.

Component in Patented Black Ink Formulations

C.I. Disperse Blue 291 is a critical component in patented black ink formulations for digital inkjet printing on polyester [1]. Its inclusion in a specific dye mixture enables deep black shades, a challenging requirement in digital textile printing.

Black ink patent

Reported

3-10 wt% Disperse Blue 291 in patented formulation with red dyes

Supports ink formulation review

Specific ratio for deep black shades on polyester

Evidence Dimension	Black Ink Composition for Digital Printing
Target Compound Data	Formulation contains 3 to 10% by weight of disperse blue 291 and/or 291:1, plus disperse red 82 and disperse red 54.
Comparator Or Baseline	Black inks formulated without this specific combination of dyes may not achieve the same depth of black or may exhibit metamerism (color shift under different lighting).
Quantified Difference	Patented formulation specifies a precise range of 3-10 wt% Disperse Blue 291 to achieve optimal black color properties.
Conditions	Aqueous inkjet printing ink for polyester and polyester-blend fabrics, with specified viscosity (3-9 mPa*s) and surface tension (20-40 mN/m).

Why This Matters

This evidence demonstrates that Disperse Blue 291 is a specifically selected component in advanced digital printing inks, indicating its unique contribution to color matching and ink performance in a high-value application.

• [1] Ugoletti, M., & Guggiari, L. (2021). Black ink. U.S. Patent No. US11053402B2. Washington, DC: U.S. Patent and Trademark Office. View Source

Disperse Blue 291: Key Applications

Environmental Toxicology & Genotoxicity Screening

C.I. Disperse Blue 291 serves as a well-characterized reference compound for studying the genotoxic and mutagenic effects of azo dyes in environmental toxicology [1][2]. Its quantified effects in HepG2 cells (significant damage at ≥400 µg/mL) and its specific mutagenic potency (240 rev/µg in YG1041) provide a robust baseline for comparing the safety of new or alternative dyes and for evaluating the efficacy of wastewater treatment processes.

High-Fastness Continuous Pad Dyeing of Polyester

This dye is well-suited for the continuous pad dyeing of polyester fabrics where high color fastness is a critical requirement [3]. The documented achievement of Grade 5 dry rubbing and washing fastness, and Grade 4-5 wet rubbing fastness, through an optimized process with specific auxiliaries, makes it a candidate for manufacturing textiles intended for rigorous use or frequent laundering, such as workwear and home textiles.

Alkali-Resistant Inks for Digital Textile Printing

The demonstrated alkali resistance of C.I. Disperse Blue 291, retaining over 90% of its K/S value after exposure to 2.5 wt% NaHCO₃, positions it as a key component in modern digital inkjet printing inks for polyester [4]. This property enables direct printing on alkali-pretreated fabrics, streamlining the production workflow and reducing chemical and water usage, aligning with sustainable manufacturing practices.

Component in Patented Black Inkjet Inks

C.I. Disperse Blue 291 is a specified component in patented black ink formulations for digital inkjet printing [5]. Its inclusion at precise weight percentages (3-10 wt%) alongside specific red dyes is essential for achieving the deep, neutral black shades required for high-quality graphic and fashion printing on polyester and polyester-blend fabrics, where color fidelity and depth are paramount.

Application

Selection Property

Validation Focus

Environmental toxicology screening studies

Genotoxicity & mutagenicity profile

Comet assay and Ames test endpoints

High-fastness pad dyeing research

Color fastness performance

ISO fastness grade review

Alkali-resistant inkjet ink development

Alkali-stability profile

K/S value retention review

Black ink formulation development

Color matching & ink performance

Formulation ratio verification

• [1] Tsuboy, M. S., et al. (2007). Genotoxic, mutagenic and cytotoxic effects of the commercial dye CI Disperse Blue 291 in the human hepatic cell line HepG2. Toxicology in Vitro, 21(8), 1650-1655. View Source
• [2] Ferraz, E. R. A., et al. (2005). Mutagenicity evaluation of the commercial product CI Disperse Blue 291 using different protocols of the Salmonella assay. Food and Chemical Toxicology, 43(2), 259-268. View Source
• [3] He, Y., et al. (2022). Dyeing process for polyester fabrics with continuous pad dyeing method. Fangzhi Xuebao (Journal of Textile Research), 43(3), 110-118. View Source
• [4] Huang, J., et al. (2025). Construction of Alkali-Resistant Disperse Dye Ink and Its Application in Direct Inkjet Printing on Polyester Fabrics. ChemistrySelect, 10(21), e202500978. View Source
• [5] Ugoletti, M., & Guggiari, L. (2021). Black ink. U.S. Patent No. US11053402B2. Washington, DC: U.S. Patent and Trademark Office. View Source